Cas no 1566477-34-6 (2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1566477-34-6
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5695666
• PubChem ID: 104217531
• Update Time: 2023-10-31

2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde
• EN300-725629
• 1566477-34-6
• 5-Pyrimidinecarboxaldehyde, 2-(3-methyl-1-pyrrolidinyl)-
• 2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C10H13N3O/c1-8-2-3-13(6-8)10-11-4-9(7-14)5-12-10/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： BZHGUORDVUZZAL-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1CCC(C)C1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 361.7±34.0 °C(Predicted)
• pka: 2.25±0.42(Predicted)